Cas no 1489167-89-6 (2-azido-1-4-(2-methylpropyl)phenylethan-1-ol)

• Product Name: 2-azido-1-4-(2-methylpropyl)phenylethan-1-ol
• CAS No: 1489167-89-6
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5932782
• PubChem ID: 80503327
• Update Time: 2025-05-25

2-azido-1-4-(2-methylpropyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-4-(2-methylpropyl)phenylethan-1-ol
• AKOS019067743
• 2-azido-1-[4-(2-methylpropyl)phenyl]ethan-1-ol
• 1489167-89-6
• EN300-1147333

• Inchi： 1S/C12H17N3O/c1-9(2)7-10-3-5-11(6-4-10)12(16)8-14-15-13/h3-6,9,12,16H,7-8H2,1-2H3
• InChI Key： PFXZBNIQYOSERF-UHFFFAOYSA-N
• SMILES： OC(CN=[N+]=[N-])C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-1-4-(2-methylpropyl)phenylethan-1-ol

2-Azido-1-(4-(2-Methylpropyl)Phenyl)Ethan-1-Ol: A Comprehensive Overview

2-Azido-1-(4-(2-Methylpropyl)Phenyl)Ethan-1-Ol, also known by its CAS number 1489167-89-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an azide group (-N3) with a phenolic alcohol moiety. The presence of the azide group makes it particularly valuable in click chemistry reactions, enabling the formation of stable covalent bonds under mild conditions. The phenolic alcohol group, on the other hand, contributes to its ability to participate in hydrogen bonding and other non-covalent interactions, further enhancing its utility in diverse chemical systems.

The synthesis of 2-Azido-1-(4-(2-Methylpropyl)Phenyl)Ethan-1-Ol typically involves multi-step reactions, often starting with the preparation of the corresponding phenol derivative. The introduction of the azide group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired regioselectivity. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production and research purposes.

One of the most notable applications of this compound is in the field of drug delivery systems. The azide group allows for the incorporation of this molecule into biodegradable polymers, enabling controlled release of therapeutic agents. Additionally, its ability to undergo click chemistry reactions has made it a valuable tool in the synthesis of complex biomolecules and materials with tailored properties. For instance, researchers have utilized this compound to create stimuli-responsive hydrogels that exhibit pH-sensitive or temperature-sensitive behavior, opening new avenues for biomedical applications.

In recent studies, 2-Azido-1-(4-(2-Methylpropyl)Phenyl)Ethan-1-Ol has also been explored as a precursor for the synthesis of bioactive compounds. By leveraging its reactivity in click chemistry, scientists have successfully incorporated this molecule into peptide and nucleic acid conjugates, enhancing their stability and bioavailability. Furthermore, its role as a building block in nanotechnology has been increasingly recognized, with applications ranging from the fabrication of nanostructured surfaces to the development of advanced sensors.

The physical and chemical properties of this compound are equally intriguing. Its solubility profile makes it suitable for use in both organic and aqueous environments, while its thermal stability ensures compatibility with a wide range of processing techniques. Recent spectroscopic studies have provided deeper insights into its molecular interactions, revealing that the azide group plays a critical role in modulating intermolecular forces. These findings have implications for optimizing its performance in various chemical systems.

In conclusion, 2-Azido-1-(4-(2-Methylpropyl)Phenyl)Ethan-1-Ol stands out as a multifaceted compound with immense potential across multiple disciplines. Its unique structure, reactivity, and compatibility with advanced chemical techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even greater role in shaping future innovations in chemistry and materials science.